Cas no 1547137-26-7 (2-Piperidineethanamine, α-ethyl-1-methyl- )

• Product Name: 2-Piperidineethanamine, α-ethyl-1-methyl-
• CAS No: 1547137-26-7
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 5251879
• Update Time: 2025-06-10

2-Piperidineethanamine, α-ethyl-1-methyl- Chemical and Physical Properties

Names and Identifiers

• α-Ethyl-1-methyl-2-piperidineethanamine (ACI)
• 2-Piperidineethanamine, α-ethyl-1-methyl-

• Inchi： 1S/C10H22N2/c1-3-9(11)8-10-6-4-5-7-12(10)2/h9-10H,3-8,11H2,1-2H3
• InChI Key： WZXGBRSHHPOVFZ-UHFFFAOYSA-N
• SMILES： NC(CC1CCCCN1C)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-Piperidineethanamine, α-ethyl-1-methyl-

Recent Advances in the Study of 2-Piperidineethanamine, α-ethyl-1-methyl- (CAS: 1547137-26-7) and Its Applications in Chemical Biology and Medicine

The compound 2-Piperidineethanamine, α-ethyl-1-methyl- (CAS: 1547137-26-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential as a drug candidate.

Recent studies have focused on the synthesis and optimization of 2-Piperidineethanamine, α-ethyl-1-methyl-, with particular emphasis on improving its yield and purity. Advanced synthetic techniques, including asymmetric catalysis and microwave-assisted reactions, have been employed to achieve higher efficiency and selectivity. These advancements are crucial for scaling up production and ensuring the compound's suitability for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 2-Piperidineethanamine, α-ethyl-1-methyl- exhibits promising interactions with various neurotransmitter receptors, particularly those involved in the central nervous system (CNS). Its ability to modulate dopaminergic and serotonergic pathways suggests potential applications in the treatment of neurological and psychiatric disorders, such as depression, anxiety, and Parkinson's disease. However, further studies are needed to elucidate its exact mechanism of action and optimize its therapeutic profile.

Another area of interest is the compound's potential as a scaffold for the development of novel drug candidates. Researchers have explored its derivatives, aiming to enhance its bioavailability, reduce toxicity, and improve target specificity. Computational modeling and structure-activity relationship (SAR) studies have been instrumental in guiding these modifications, leading to the identification of several promising analogs with enhanced pharmacological properties.

Despite these advancements, challenges remain in the development of 2-Piperidineethanamine, α-ethyl-1-methyl- as a viable therapeutic agent. Issues such as metabolic stability, blood-brain barrier penetration, and potential off-target effects need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the translation of this research into clinical applications.

In conclusion, 2-Piperidineethanamine, α-ethyl-1-methyl- (CAS: 1547137-26-7) represents a promising compound with significant potential in chemical biology and medicine. Ongoing research efforts are expected to further unravel its therapeutic capabilities and pave the way for its development into novel treatments for CNS-related disorders. Continued investment in synthetic optimization, pharmacological evaluation, and clinical translation will be critical to realizing its full potential.